2-methyl-4-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]pyrimidine

• IUPAC Name: 2-methyl-4-[3-(triazol-2-yl)azetidin-1-yl]pyrimidine
• InChI: InChI=1S/C10H12N6/c1-8-11-3-2-10(14-8)15-6-9(7-15)16-12-4-5-13-16/h2-5,9H,6-7H2,1H3
• InChI Key: RJBDDYFKWRTZNV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=N1)N2CC(C2)N3N=CC=N3
• Molecular Formula: C10H12N6
• Molecular Weight: 216.24 g/mol

Description

“2-methyl-4-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]pyrimidine” is a compound that belongs to the class of triazole derivatives. Triazole compounds, containing two carbon and three nitrogen atoms, are readily capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities.

Synthesis Analysis

Triazoles have been synthesized via a three-component coupling reaction of unactivated terminal alkynes, allyl carbonate, and trimethylsiyl azide under Pd (0)-Cu (I) bimetallic catalysis. The deallylation of the resulting allyltriazoles is described. A Cu-catalyzed annulation reaction of azirines and aryldiazonium salts provides fully substituted N2 -aryl-1,2,3-triazoles.

Molecular Structure Analysis

In the five-membered aromatic azole chain, triazole compounds contain two carbon and three nitrogen atoms. The triazole nucleus is present as a central structural component in a number of drug classes.

Chemical Reactions Analysis

Triazoles have been synthesized via a three-component coupling reaction of unactivated terminal alkynes, allyl carbonate, and trimethylsiyl azide under Pd (0)-Cu (I) bimetallic catalysis. The deallylation of the resulting allyltriazoles is described.

Physical And Chemical Properties Analysis

The compounds synthesized are thermally stable (decomposition onset temperatures 147–228 °C), exhibit acceptable densities (1.77–1.80 g cm −3) and optimal oxygen balance (the oxidizer excess coefficients α = 0.42–0.71).

Mechanism of Action

Triazole compounds are readily capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities.

Future Directions

The therapeutic importance of triazole derivatives has been confirmed in the literature, and it was decided to synthesize and study their antimicrobial, antioxidant, and antiviral potential of substituted 1,2,4-triazole analogues. This could represent a promising starting point for the development of binders.